2-(2,6-Bis(trifluoromethyl)phenyl)acetonitrile

• CAS RN: 869882-08-6
• Molecular Formula: C10H5F6N
• Molecular Weight: 253.14 g/mol
• IUPAC Name: 2-[2,6-bis(trifluoromethyl)phenyl]acetonitrile
• InChI: InChI=1S/C10H5F6N/c11-9(12,13)7-2-1-3-8(10(14,15)16)6(7)4-5-17/h1-3H,4H2
• InChI Key: FEVSGILCUHGGLS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(F)(F)F)CC#N)C(F)(F)F

Description

2-(2,6-Bis(trifluoromethyl)phenyl)acetonitrile is a useful research compound. Its molecular formula is C10H5F6N and its molecular weight is 253.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 0.73 g (2.4 mmol) 2-bromomethyl-1,3-bis-trifluoromethyl-benzene and 0.183 g (3.7 mmol) sodium cyanide in 10 ml EtOH/H2O 6:1 (v/v) was hated to reflux for 3h. Then the reaction mixture was evaporated, the residue taken up in water and extracted with tert-butyl methyl ether. The combined extracts were washed with saturated aqueous NaHCO3 solution and brine, dried over Na2SO4 and evaporated. Purification by flash chromatography on silica gel with a gradient of 95:5 to 70:30% heptane/ethyl acetate provided (2,6-bis-trifluoromethyl-phenyl)-acetonitrile as colourless crystalline product of m.p. 84.5-86° C.: MS (EI): 253.0 (M.+ ), 234.1 ((M-F) .+), 233.1 ((M-HF)+.), 184.0 (((M-CF3)+.), 100%).

Synthesis routes and methods II

Procedure details